Cas no 1213373-00-2 ((1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine)

• Product Name: (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine
• CAS No: 1213373-00-2
• MF: C₈H₆F₅N
• MW: 211.131959438324
• CID: 2184350
• PubChem ID: 56971922
• Update Time: 2025-06-08

(1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine
• (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethanamine
• MFCD07374699
• 1213373-00-2
• ZGXAKNAMSFQOGQ-SSDOTTSWSA-N
• AKOS015925051
• (R)-1-(3,5-DIFLUOROPHENYL)-2,2,2-TRIFLUOROETHANAMINE
• (R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine
• (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine
• N11026

• Inchi： 1S/C8H6F5N/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3,7H,14H2/t7-/m1/s1
• InChI Key： ZGXAKNAMSFQOGQ-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=C(C=C(C=1)F)F)N)(F)F

Computed Properties

• Exact Mass: 211.04204001g/mol
• Monoisotopic Mass: 211.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine

Recent Advances in the Study of (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine (CAS: 1213373-00-2)

The compound (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine (CAS: 1213373-00-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its unique fluorinated aromatic and trifluoroethyl groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, highlighting its versatility as a key intermediate in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine using chiral auxiliaries and catalytic methods. The researchers achieved high enantiomeric excess (ee > 99%) and scalability, addressing previous challenges in its production. The study also demonstrated the compound's role as a precursor for novel gamma-secretase modulators, which are being investigated for Alzheimer's disease treatment. The findings underscore the importance of efficient synthetic routes to meet the growing demand for this compound in preclinical studies.

In another breakthrough, a team from the University of Cambridge reported the application of (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine in the design of selective serotonin receptor (5-HT2C) agonists. The compound's fluorinated structure was found to enhance binding affinity and metabolic stability, as evidenced by in vitro and in vivo assays. The study, published in ACS Chemical Neuroscience, revealed that derivatives of this amine exhibited improved blood-brain barrier penetration and reduced off-target effects compared to existing therapeutics, positioning them as potential candidates for treating obesity and psychiatric disorders.

Further investigations into the mechanistic aspects of (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine were conducted by a collaborative group from MIT and Pfizer. Their work, featured in Nature Chemical Biology, utilized cryo-EM and X-ray crystallography to elucidate the compound's interactions with cytochrome P450 enzymes. The research uncovered a unique binding mode that minimizes undesirable metabolism, thereby prolonging the half-life of drug candidates derived from this scaffold. These insights are expected to inform the optimization of next-generation therapeutics with enhanced pharmacokinetic profiles.

Industry reports from 2024 indicate that (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine is increasingly being adopted in fragment-based drug discovery (FBDD) campaigns. Its rigid, fluorinated structure serves as an ideal anchor point for growing pharmacophores, as demonstrated by several biotech startups focusing on kinase inhibitors. The compound's compatibility with click chemistry approaches has further expanded its utility in high-throughput screening and library design, accelerating the identification of lead compounds for oncology targets.

Despite these advancements, challenges remain in the large-scale production and regulatory approval of drugs incorporating (1R)-1-(3,5-difluorophenyl)-2,2,2-trifluoroethylamine. Recent patents filed by major pharmaceutical companies suggest ongoing efforts to address synthetic bottlenecks and intellectual property considerations. As research progresses, this compound is poised to play a pivotal role in bridging chemical biology with clinical translation, particularly in areas requiring precise modulation of biological targets with fluorinated small molecules.